Azepane-1-carbothioamide
Overview
Description
Azepane-1-carbothioamide (AzC) is a heterocyclic compound derived from the carboxamide group of compounds. It is a cyclic amide with a sulfur atom in the ring, making it a sulfur-containing heterocycle. AzC is a synthetic compound that has been used in a number of scientific research applications. It has been studied for its potential applications in areas such as drug delivery, catalysis, and biochemistry.
Scientific Research Applications
Synthetic Chemistry: Intermediate for Diverse Synthesis
Azepane-1-carbothioamide serves as a key intermediate in synthetic chemistry, particularly in the synthesis of non-fused N-aryl azepane derivatives . These compounds are synthesized through Pd/LA-catalyzed decarboxylation reactions that proceed under mild conditions, offering a broad reaction scope and producing CO2 as a byproduct. The resulting azepanes can be further functionalized, demonstrating the compound’s utility in creating diverse chemical structures.
Biology: Inhibitors and DNA Binding Agents
In biological research, azepane derivatives, including Azepane-1-carbothioamide, are recognized for their applications as novel inhibitors, antidiabetics, anticancer agents, and DNA binding reagents . Their role in modulating biological pathways makes them valuable for studying disease mechanisms and potential therapeutic interventions.
Medicine: Opioid Analgesic Effects
Azepane-1-carbothioamide is instrumental in the formal synthesis of Proheptazine, an opioid analgesic . Proheptazine exhibits effects similar to other opioids, such as analgesia and sedation, highlighting the compound’s relevance in medical research focused on pain management.
Pharmacology: Drug Development and Analysis
In pharmacology, azepane derivatives are utilized in the development and analysis of new drugs . Their structural diversity allows for the exploration of various pharmacokinetic and pharmacodynamic properties, aiding in the discovery of new pharmacological agents.
Materials Science: Building Blocks for Advanced Materials
While specific applications of Azepane-1-carbothioamide in materials science are not directly cited in the available literature, azepane derivatives’ role as intermediates suggests potential in the synthesis of advanced materials . Their incorporation into novel materials could lead to the development of products with enhanced properties.
Analytical Chemistry: Chemical Identification and Quantification
Azepane-1-carbothioamide may be used in analytical chemistry as a reference compound for the identification and quantification of related substances . Its well-defined structure and properties can serve as a benchmark in various analytical techniques.
Future Directions
properties
IUPAC Name |
azepane-1-carbothioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2S/c8-7(10)9-5-3-1-2-4-6-9/h1-6H2,(H2,8,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSQNPWDEVCHJJC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30499185 |
Source
|
| Record name | Azepane-1-carbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30499185 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Azepane-1-carbothioamide | |
CAS RN |
68881-66-3 |
Source
|
| Record name | Azepane-1-carbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30499185 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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